Cas no 2138296-27-0 (1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride)

• Product Name: 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride
• CAS No: 2138296-27-0
• MF: C₉H₈FN₃O₃S
• MW: 257.241523742676
• CID: 6233003
• PubChem ID: 165459229
• Update Time: 2025-11-01

1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138296-27-0
• EN300-729174
• 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride

• Inchi： 1S/C9H8FN3O3S/c1-16-8-4-2-3-7(5-8)13-6-9(11-12-13)17(10,14)15/h2-6H,1H3
• InChI Key： NACJRPLEUFUDLM-UHFFFAOYSA-N
• SMILES： S(C1=CN(C2C=CC=C(C=2)OC)N=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 257.02704046g/mol
• Monoisotopic Mass: 257.02704046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5Ų

Additional information on 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride

Introduction to 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride (CAS No. 2138296-27-0)

1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2138296-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole sulfonyl fluoride class, a group of molecules known for their versatile applications in medicinal chemistry and synthetic organic chemistry. The presence of both a methoxyphenyl group and a sulfonyl fluoride moiety makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride contribute to its unique chemical properties. The triazole ring, a five-membered heterocyclic structure containing nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The sulfonyl fluoride group, on the other hand, introduces reactivity that can be exploited in synthetic transformations, particularly in the formation of sulfonamides and other derivatives. The methoxyphenyl group enhances the compound's solubility and metabolic stability, making it an attractive scaffold for pharmacological applications.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. Triazole derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, triazole-containing compounds have shown promise in the treatment of fungal infections, inflammation, and even cancer. The sulfonyl fluoride group further extends the potential applications of this class of molecules by enabling facile modifications through nucleophilic substitution reactions.

One of the most compelling aspects of 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar compounds to develop inhibitors targeting enzymes involved in disease pathways. For example, sulfonyl fluorides have been used in the design of protease inhibitors and kinase inhibitors, which are critical in treating conditions such as cancer and autoimmune diseases. The methoxyphenyl group provides a hydrophobic anchor that can improve binding affinity to biological targets, while the triazole ring offers a site for further functionalization.

Recent advances in computational chemistry have also highlighted the importance of 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride as a key intermediate in drug design. Molecular modeling studies suggest that this compound can be incorporated into libraries of diverse structures for high-throughput screening (HTS). Such libraries are essential for identifying lead compounds that can be optimized through structure-activity relationship (SAR) studies. The combination of computational predictions with experimental validation has become a cornerstone of modern drug discovery pipelines.

The synthesis of 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of the sulfonyl fluoride group is particularly challenging due to its sensitivity to hydrolysis and nucleophilic attack. However, recent methodologies have demonstrated efficient routes to incorporate this functionality while maintaining regioselectivity and minimizing side reactions.

In addition to its pharmaceutical applications, 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride has shown potential in material science. For instance, its ability to undergo selective reactions with nucleophiles makes it useful in polymer chemistry and surface modification techniques. Researchers are exploring its use as a crosslinking agent or as a precursor for functional materials with tailored properties.

The future prospects for 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride are vast and multifaceted. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools. This compound represents a valuable asset in the chemist's arsenal, offering opportunities for both academic research and industrial development. Whether used as a starting material for drug synthesis or as part of advanced material systems, CAS No. 2138296-27-0 is poised to play an important role in shaping the future of chemical biology.

In conclusion, 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl fluoride stands out as a versatile and promising compound with significant implications across multiple domains of science and technology. Its unique structural features make it an ideal candidate for further exploration in drug discovery，material science，and beyond。 As research continues to uncover new applications，this molecule is sure to remain at the forefront of scientific innovation.